Cas no 200624-59-5 (H-D-Gln-NH2 Hydrochloride)

H-D-Gln-NH2 Hydrochloride is a protected derivative of glutamine, where the amino group is free while the carboxyl group is amidated, and the compound is stabilized as a hydrochloride salt. This modification enhances solubility and stability, making it suitable for peptide synthesis and biochemical research. The hydrochloride form ensures improved handling and storage characteristics. Its primary advantages include high purity, consistent performance in solid-phase peptide synthesis (SPPS), and compatibility with standard coupling reagents. The amidated C-terminus prevents undesired side reactions, while the free N-terminus allows for further elongation in peptide chains. This compound is particularly valuable in the study of glutamine-containing peptides and protein modifications.

H-D-Gln-NH2 Hydrochloride structure

Product Name:H-D-Gln-NH2 Hydrochloride

CAS No:200624-59-5

MF:C₅H₁₂ClN₃O₂

MW:181.620679855347

MDL:MFCD00237058

CID:239562

PubChem ID:55250362

Update Time:2025-06-09

H-D-Gln-NH2 Hydrochloride Chemical and Physical Properties

Names and Identifiers

- H-D-Gln-NH2?HCl
- D-GLUTAMINE ALPHA-AMIDE HYDROCHLORIDE,
- D-Glutamine α-amide hydrochloride
- H-D-Gln-NH?·HCl
- H-D-Gln-NH₂ · HCl
- H-D-GLN-NH2.HCL
- H-D-Gln-NH2 Hydrochloride
- MDL： MFCD00237058
- Inchi： 1S/C5H11N3O2.ClH/c6-3(5(8)10)1-2-4(7)9;/h3H,1-2,6H2,(H2,7,9)(H2,8,10);1H/t3-;/m1./s1
- InChI Key： XXIALTSAXCJAST-AENDTGMFSA-N
- SMILES： Cl.O=C([C@@H](CCC(N)=O)N)N

Computed Properties

Exact Mass: 181.062
Monoisotopic Mass: 181.062
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 11
Rotatable Bond Count: 4
Complexity: 146
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 112A^2

H-D-Gln-NH2 Hydrochloride Security Information

Hazard Category Code： 36
Safety Instruction： 26
Hazardous Material Identification：
Storage Condition：2-8°C

H-D-Gln-NH2 Hydrochloride Pricemore >>

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